BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Lewis Acidity
of Antimony(lll) lodide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony(lll) iodide

Cat. No.: B1197476

Executive Summary

Antimony(lll) iodide (Sbls) is a p-block element halide notable for its pronounced Lewis acidic
character. This technical guide provides a comprehensive overview of the Lewis acidity of Sbls,
detailing its electronic origins, quantitative assessment, and applications. While specific
quantitative metrics such as the Gutmann-Beckett Acceptor Number (AN) and Fluoride lon
Affinity (FIA) are not extensively reported in the literature for Sbls, its Lewis acidity is well-
established through the formation of stable adducts with various Lewis bases. This document
summarizes the available thermodynamic data for these interactions, provides detailed
experimental protocols for the synthesis of Sbls and the characterization of its Lewis acidic
properties, and explores its utility in materials science and as a potential catalyst in organic
synthesis.

Introduction to Antimony(lll) lodide (Sbls)

Antimony(lll) iodide, also known as triiodostibane, is a ruby-red crystalline solid with the
chemical formula Sbls.[1] In its gaseous state, Sbls adopts a trigonal pyramidal geometry, as
predicted by VSEPR theory, due to the presence of a stereochemically active lone pair of
electrons on the antimony center.[1] In the solid state, the antimony atom is coordinated to six
iodide ligands in a distorted octahedral arrangement.[1] As a member of the pnictogen
trinalides, Sbls is recognized for its ability to function as an electron pair acceptor, or Lewis
acid. This property is fundamental to its chemistry, enabling its use as a catalyst, a precursor in
materials science for semiconductors and photovoltaics, and in the synthesis of antimony-
based pharmaceuticals.[2]
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Table 1: Physical and Chemical Properties of Antimony(lll) lodide

Property Value Reference(s)
CAS Number 7790-44-5 [3]

Molecular Formula Shls [4]

Molar Mass 502.473 g/mol [1]
Appearance Ruby-red crystalline solid [1]

Melting Point 170.5°C [31[4]

Boiling Point 401 °C [3114]

Density 4.92 g/cm3 [1][4]

Soluble in benzene, toluene,
Solubility alcohol, acetone, CSz, HCI, KI [11[31[5]

solutions. Hydrolyzes in water.

Molecular Geometry (Gas) Trigonal Pyramidal [1]

The Nature of Lewis Acidity in Sbhis

The Lewis acidity of antimony(lll) compounds arises from the electronic structure of the central
antimony atom. In Sbls, the antimony is in the +3 oxidation state with a 5s25p° valence electron
configuration after forming three covalent bonds with iodine. The presence of vacant, low-lying
5p and potentially 5d orbitals allows Sbls to accept electron density from a Lewis base. The
electronegative iodine atoms inductively withdraw electron density from the antimony center,
further enhancing its electrophilicity and making it a more potent Lewis acid. The interaction
involves the donation of a lone pair of electrons from a Lewis base into an empty o*
antibonding orbital of the Sb-I bonds.

Quantitative Assessment of Lewis Acidity

The strength of a Lewis acid is quantified using various experimental and computational
methods. While data for Sbls is sparse compared to other Lewis acids like boron trihalides or
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antimony pentachloride, thermodynamic data from adduct formation studies provide valuable
insight.

Enthalpies of Adduct Formation

A direct measure of Lewis acidity can be obtained by measuring the enthalpy change (AH)
upon reaction with a Lewis base. A more negative enthalpy of formation indicates a stronger
Lewis acid-base interaction. Studies on the formation of solid 1:1 adducts between Sbls and
pyridine-based ligands provide key quantitative data.

Table 2: Enthalpy Data for the Reaction Sbls(cr) + L(l) — Sbls-L(cr)

. Enthalpy of
. Ligand . Mean Sb-N Bond
Lewis Base (L) L. Reaction (AHr)
Abbreviation Enthalpy (kJ-mol-?)
(kJ-mol—?)
Pyridine Py -61.13+1.75 134 +3
2-Methylpyridine 2MPy -82.60 + 1.55 154 +3
3-Methylpyridine 3MPy -67.50 £ 0.97 140+ 3
4-Methylpyridine AMPy -74.10£1.19 147+ 4

Data sourced from

Reference[6].

Common Lewis Acidity Scales

Gutmann-Beckett Method: This widely used experimental technique quantifies Lewis acidity via
an "Acceptor Number" (AN). It measures the change in the 3P NMR chemical shift of a probe
molecule, triethylphosphine oxide (EtsPO), upon interaction with a Lewis acid.[3][7] The AN is
calculated using the formula: AN = 2.21 x (dsample — 41.0) where dsample is the 3P NMR
chemical shift of EtsPO in the presence of the Lewis acid, and 41.0 ppm is the shift of EtzsPO in
the non-coordinating solvent hexane (AN = 0).[3] The reference for a strong Lewis acid is
SbCls, which is assigned an AN of 100.[3] To date, a definitive Acceptor Number for Sbls has
not been reported in the surveyed literature, representing a knowledge gap.

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.magritek.com/wp-content/uploads/2015/03/Gutmann-Beckett-Experiment-web-V3.pdf
https://en.wikipedia.org/wiki/Gutmann%E2%80%93Beckett_method
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317340/
https://en.wikipedia.org/wiki/Gutmann%E2%80%93Beckett_method
https://en.wikipedia.org/wiki/Gutmann%E2%80%93Beckett_method
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Fluoride lon Affinity (FIA): Computationally, Lewis acidity is often expressed as the Fluoride lon
Affinity (FIA), defined as the negative of the gas-phase enthalpy change for the reaction of a
Lewis acid with a fluoride ion.[8][9] LA+ F~ — [LA-F]~ ; FIA = -AH A higher FIA value
corresponds to stronger Lewis acidity.[9] While extensive datasets of computed FIA values
exist for a wide range of p-block Lewis acids, a value for Sbls is not readily available.[8][10]

Experimental Protocols
Synthesis of Antimony(lll) lodide

Several methods exist for the synthesis of Sbls. The reaction of elemental antimony and iodine
in a suitable solvent is common and provides high-purity crystals.

Protocol: Synthesis via Direct Elemental Reaction in Toluene This protocol is adapted from
references[11][12][13].

o Apparatus Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a
magnetic stirrer, a reflux condenser, and a temperature probe. Ensure all glassware is
thoroughly dried to prevent hydrolysis of the product.[12]

e Reagents:
o Antimony (Sb) powder: 3.5¢g
o lodine (I2): 7.0 g
o Toluene (dried over anhydrous Naz2S0a4): 150 mL[12][13]

e Procedure: a. To the reaction flask, add the antimony powder followed by the iodine crystals.
[12] b. Add the dry toluene through the top of the reflux condenser. The iodine will dissolve,
forming a characteristic violet solution.[12] c. Begin stirring and heating the mixture using a
heating mantle. Heat the solution to reflux (approx. 110 °C, the boiling point of toluene).[12]
d. Continue refluxing until the violet color of the free iodine disappears and the solution turns
a clear amber or red color, indicating the completion of the reaction.[13] e. Hot-filter the
solution through a fritted glass funnel to remove any unreacted antimony powder. Collect the
filtrate in a clean, dry Erlenmeyer flask. f. Allow the filtrate to cool slowly to room
temperature. Ruby-red crystals of Sbls will precipitate from the solution.[12][13] g. Isolate the
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crystals by filtration (e.g., using a Hirsch funnel).[13] h. Wash the crystals with a small
amount of cold, dry chloroform or pentane to remove residual toluene and soluble impurities.
[11]i. Dry the crystals under vacuum to yield the final product. The typical yield is
approximately 80%.[3]

Characterization of Lewis Acidity via Indicator Titration

The Lewis acidic nature of Sbls can be qualitatively and semi-quantitatively demonstrated by its
reaction with a Lewis base in the presence of an indicator like Rhodamine B.

Protocol: Reaction with an Amine using Rhodamine B This protocol is adapted from
reference[13].

e Preparation of Solutions:

o Sbls Stock Solution: Prepare a dilute solution of the synthesized Sbls in dry toluene. The
solution should be pale yellow and protected from light to prevent photodecomposition.[13]

o Indicator Solution: Prepare a stock solution of Rhodamine B by extracting a 103 M
agueous solution with an equal volume of toluene. The toluene layer, containing the
colorless lactone form of the dye (R0), is used.[14]

o Lewis Base Solution: Prepare a dilute solution of an amine (e.g., ethylamine) in dry
toluene.

e Procedure: a. To a test tube, add a small volume of the Sbis stock solution. b. Add a few
drops of the Rhodamine B indicator solution. In the presence of the Lewis acid Sbls, the dye
forms a colored adduct, [Sbls-R]*~, and the solution turns purple.[14] c. Titrate this purple
solution by adding the amine solution dropwise. d. As the amine (a stronger Lewis base) is
added, it displaces the Rhodamine B from the Sbls, forming a colorless amine-Sbls adduct.
The endpoint is reached when the purple color disappears, and the solution becomes
colorless again.[13]

Visualizations: Workflows and Reaction Pathways
Synthesis of Antimony(lll) lodide
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Caption: Experimental workflow for the synthesis of Sbls.
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Caption: Formation of a Lewis acid-base adduct between Sbls and pyridine.

Gutmann-Beckett Method for Lewis Acidity
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Caption: Logical workflow of the Gutmann-Beckett method.

Conceptual Catalytic Cycle
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Caption: Conceptual cycle for a generic Sbls-catalyzed reaction.

Applications in Synthesis and Materials Science

The Lewis acidic nature of Sbls underpins its applications across various scientific domains.

o Catalysis in Organic Synthesis: While specific examples citing Sbls are not abundant, the
known catalytic activity of other antimony halides like SbCls suggests its potential.[15] Lewis
acidic antimony compounds are effective catalysts for reactions such as Friedel-Crafts
alkylations and dimerizations, where the Lewis acid activates a substrate towards
nucleophilic attack.[13][15] The Sbls/o-chloranil system, a surrogate for highly Lewis acidic
Sb(V) species, has been shown to catalyze C-F bond activation and polymerization
reactions, highlighting the potential for Sbls in catalytic systems.[15][16]

o Materials Science: Sbls is a semiconductor used in the development of materials for
photovoltaic devices and radiation detectors.[2][17] Its ability to form complex iodides and
adducts, such as the non-linear optical (NLO) crystal Sbls-3Ss, is driven by its Lewis acidic
interactions, opening avenues for new functional materials.
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Conclusion

Antimony(lll) iodide is a significant Lewis acid whose properties are derived from the electron-
deficient nature of the central antimony atom. Its ability to form stable adducts with Lewis bases
has been quantified through enthalpic studies, confirming strong acid-base interactions.
Although standardized metrics like the Gutmann-Beckett Acceptor Number and Fluoride lon
Affinity are not yet established for Sbls, the provided experimental protocols allow for its
synthesis and qualitative characterization. The established reactivity of related antimony
compounds points to a promising, yet underexplored, future for Sbls as a catalyst in organic
synthesis and as a versatile building block in materials chemistry. Further quantitative and
computational studies are warranted to fully map its Lewis acidic potential and expand its
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

°
N

. pubs.acs.org [pubs.acs.org]
o 3. Gutmann-Beckett method - Wikipedia [en.wikipedia.org]

e 4. pubs.acs.org [pubs.acs.org]

°
(&)

. pubs.acs.org [pubs.acs.org]
e 6. magritek.com [magritek.com]

e 7. An Extensive Set of Accurate Fluoride lon Affinities for p-Block Element Lewis Acids and
Basic Design Principles for Strong Fluoride lon Acceptors - PMC [pmc.ncbi.nim.nih.gov]

8. Fluorid lon Affinity (FIA) — Lehrstuhl fir Molekul- und Koordinationschemie [molchem.uni-
freiburg.de]

e 9. An Extensive Set of Accurate Fluoride lon Affinities for p-Block Element Lewis Acids and
Basic Design Principles for Strong Fluoride lon Acceptors - PubMed
[pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1197476?utm_src=pdf-body
https://www.benchchem.com/product/b1197476?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Selected-examples-of-antimonyv-Lewis-acids_fig1_305217442
https://pubs.acs.org/doi/10.1021/acs.inorgchem.3c01987
https://en.wikipedia.org/wiki/Gutmann%E2%80%93Beckett_method
https://pubs.acs.org/doi/10.1021/acs.inorgchem.4c01147
https://pubs.acs.org/doi/pdf/10.1021/acs.inorgchem.3c01987
https://www.magritek.com/wp-content/uploads/2015/03/Gutmann-Beckett-Experiment-web-V3.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317340/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317340/
https://www.molchem.uni-freiburg.de/research/lewis-acids/fia
https://www.molchem.uni-freiburg.de/research/lewis-acids/fia
https://pubmed.ncbi.nlm.nih.gov/32212357/
https://pubmed.ncbi.nlm.nih.gov/32212357/
https://pubmed.ncbi.nlm.nih.gov/32212357/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 10. Reversing Lewis acidity from bismuth to antimony - Chemical Communications (RSC
Publishing) [pubs.rsc.org]

e 11. Multidimensional Lewis Acidity: A Consistent Data Set of Chloride, Hydride, Methide,
Water and Ammonia Affinities for 183 p-Block Element Lewis Acids - PMC
[pmc.ncbi.nlm.nih.gov]

e 12. Structural manipulation of organoantimony cations for tuneable Lewis acidity and
reactivity of palladium organoantimony complexes - IRep - Nottingham Trent University
[irep.ntu.ac.uk]

e 13. researchgate.net [researchgate.net]
e 14. Lewis Acidity of the SbCI3/o-chloranil System - PMC [pmc.ncbi.nim.nih.gov]
e 15. researchgate.net [researchgate.net]

e 16. Researching | Highly Efficient and Reproducible Sonochemical Synthesis of SbI3 and Its
Films [m.researching.cn]

e 17. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Lewis Acidity of
Antimony(lIl) lodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197476#lewis-acidity-of-antimony-iii-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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